Cas no 2227834-03-7 (rac-(1R,2R)-2-(1H-pyrrol-2-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,2R)-2-(1H-pyrrol-2-yl)cyclopropan-1-amine
• CAS No: 2227834-03-7
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 6286701
• PubChem ID: 165980454
• Update Time: 2025-11-01

rac-(1R,2R)-2-(1H-pyrrol-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1H-pyrrol-2-yl)cyclopropan-1-amine
• 2227834-03-7
• EN300-1836295

• Inchi： 1S/C7H10N2/c8-6-4-5(6)7-2-1-3-9-7/h1-3,5-6,9H,4,8H2/t5-,6-/m1/s1
• InChI Key： IADMORPJIUZKLG-PHDIDXHHSA-N
• SMILES： N[C@@H]1C[C@H]1C1=CC=CN1

Computed Properties

• Exact Mass: 122.084398327g/mol
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.8Ų

Additional information on rac-(1R,2R)-2-(1H-pyrrol-2-yl)cyclopropan-1-amine

Comprehensive Overview of rac-(1R,2R)-2-(1H-pyrrol-2-yl)cyclopropan-1-amine (CAS No. 2227834-03-7)

The compound rac-(1R,2R)-2-(1H-pyrrol-2-yl)cyclopropan-1-amine (CAS No. 2227834-03-7) is a chiral cyclopropane derivative featuring a pyrrole moiety. Its unique structural attributes make it a subject of significant interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The rac-(1R,2R) configuration indicates a racemic mixture of enantiomers, which is often explored for its potential biological activity and synthetic versatility. Researchers are increasingly focusing on such scaffolds due to their ability to modulate biological targets with high specificity.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their applications in drug discovery and material science. The incorporation of a pyrrole ring in rac-(1R,2R)-2-(1H-pyrrol-2-yl)cyclopropan-1-amine enhances its electronic properties, making it a promising candidate for catalysis and medicinal chemistry. This compound aligns with the growing trend of leveraging heterocyclic frameworks to design molecules with improved pharmacokinetic profiles. Its CAS No. 2227834-03-7 serves as a critical identifier for researchers sourcing high-purity samples for experimental studies.

The synthesis of rac-(1R,2R)-2-(1H-pyrrol-2-yl)cyclopropan-1-amine typically involves multi-step organic transformations, including cyclopropanation and functional group interconversions. Advanced techniques such as asymmetric synthesis and chiral resolution are employed to isolate the desired enantiomers. The compound's amine functionality offers a handle for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This approach is particularly relevant in the context of fragment-based drug design, a hot topic in modern pharmaceutical R&D.

From a pharmacological perspective, rac-(1R,2R)-2-(1H-pyrrol-2-yl)cyclopropan-1-amine has garnered attention for its potential as a central nervous system (CNS) modulator. The pyrrole and cyclopropane motifs are known to interact with neurotransmitter receptors, suggesting applications in neurology and psychiatry. Recent studies have explored its role in targeting G-protein-coupled receptors (GPCRs), a class of proteins implicated in numerous diseases. These investigations are part of a broader effort to address unmet medical needs, such as neurodegenerative disorders and mood regulation.

In addition to its biomedical relevance, rac-(1R,2R)-2-(1H-pyrrol-2-yl)cyclopropan-1-amine is also studied for its physicochemical properties. The compound's logP value and aqueous solubility are critical parameters for drug formulation, influencing bioavailability and therapeutic efficacy. Computational modeling and molecular dynamics simulations are increasingly used to predict these properties, reducing the need for extensive empirical testing. This aligns with the industry's shift toward green chemistry and sustainable practices.

The commercial availability of rac-(1R,2R)-2-(1H-pyrrol-2-yl)cyclopropan-1-amine (CAS No. 2227834-03-7) is supported by specialized chemical suppliers catering to academic and industrial researchers. Quality control measures, including HPLC purity analysis and NMR characterization, ensure the compound meets rigorous standards. As the scientific community continues to explore its applications, this molecule is poised to play a pivotal role in advancing precision medicine and personalized therapeutics.

Looking ahead, the integration of AI-driven drug discovery platforms is expected to accelerate the exploration of rac-(1R,2R)-2-(1H-pyrrol-2-yl)cyclopropan-1-amine and related compounds. Machine learning algorithms can predict synthetic pathways and optimize reaction conditions, streamlining the development process. This synergy between experimental and computational approaches exemplifies the future of chemical innovation, where compounds like CAS No. 2227834-03-7 serve as building blocks for next-generation therapeutics.